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Compound of Interest

Compound Name: Cyclopentyl methyl ether

Cat. No.: B1360271 Get Quote

An In-depth Technical Guide on the Safe Handling, Storage, and Emergency Procedures for

Cyclopentyl Methyl Ether in a Research Environment.

Cyclopentyl methyl ether (CPME) is increasingly utilized in chemical synthesis as a greener

and more sustainable alternative to traditional ethereal solvents like tetrahydrofuran (THF) and

diethyl ether.[1][2][3][4] Its favorable physical properties, including a high boiling point, low

peroxide formation, and stability under acidic and basic conditions, make it an attractive option

for a wide range of applications.[1][3][4][5] However, a thorough understanding of its hazard

profile and the implementation of appropriate safety protocols are paramount for its safe use in

a laboratory setting. This guide provides a comprehensive overview of the safety data for

CPME, tailored for researchers, scientists, and drug development professionals.

Physical and Chemical Properties
Understanding the physical and chemical properties of a solvent is the first step in a robust risk

assessment. CPME is a colorless liquid with a distinct ethereal odor.[3] Key quantitative data

are summarized in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b1360271?utm_src=pdf-interest
https://www.benchchem.com/product/b1360271?utm_src=pdf-body
https://www.benchchem.com/product/b1360271?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270629/
https://pubmed.ncbi.nlm.nih.gov/23478516/
https://commonorganicchemistry.com/Common_Reagents/Cyclopentyl_Methyl_Ether/Cyclopentyl_Methyl_Ether.htm
https://en.wikipedia.org/wiki/Cyclopentyl_methyl_ether
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270629/
https://commonorganicchemistry.com/Common_Reagents/Cyclopentyl_Methyl_Ether/Cyclopentyl_Methyl_Ether.htm
https://en.wikipedia.org/wiki/Cyclopentyl_methyl_ether
https://www.mdpi.com/1420-3049/18/3/3183
https://commonorganicchemistry.com/Common_Reagents/Cyclopentyl_Methyl_Ether/Cyclopentyl_Methyl_Ether.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 5614-37-9 [3]

Molecular Formula C6H12O [6]

Molecular Weight 100.16 g/mol [3][6]

Boiling Point 106 °C [3][4]

Melting Point -140 °C [3][7]

Density 0.86 g/mL at 25 °C [3]

Flash Point -1 °C [4][7]

Auto-ignition Temperature 180 °C [7]

Solubility in Water 1.1 g/100g [4]

Vapor Pressure 42.7 hPa at 25 °C [8]

Toxicological Data
While considered to have relatively low acute toxicity, CPME is classified as harmful if

swallowed and can cause skin and eye irritation.[1][6] Chronic exposure may lead to

cumulative health effects.[9]
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Toxicological
Endpoint

Result Classification Reference

Acute Oral Toxicity

(LD50, rat)

> 1,000 mg/kg and <

2,000 mg/kg

Harmful if swallowed

(H302)
[1]

Skin Irritation
Primary Irritation

Index (PII) = 3.7

Causes skin irritation

(H315)
[1]

Eye Irritation
Moderate to severe

irritation

Causes serious eye

irritation (H319)
[1][6]

Skin Sensitization Negative Not a skin sensitizer [1]

Mutagenicity Negative Not mutagenic [1]

Permitted Daily

Exposure (PDE)
1.5 mg/day

Class 2 equivalent

solvent
[1]

Experimental Protocols for Toxicological Assessment
The toxicological data for CPME are derived from standardized experimental protocols. While

the specific study reports are not always publicly available, the methodologies generally follow

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

Acute Oral Toxicity (Following OECD Guideline 423):

Test Animals: Typically, young adult female rats are used.

Dosage: A single dose of CPME is administered by gavage. The study often starts with a

dose of 300 mg/kg.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

skin, fur, eyes, and behavior), and body weight changes for at least 14 days.

Endpoint: The LD50 (the dose estimated to be lethal to 50% of the test animals) is

determined. For CPME, deaths were observed at 2,000 mg/kg, but not at 1,000 mg/kg,

leading to the classification of "Harmful if swallowed".[1]
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Skin Irritation (Following OECD Guideline 404):

Test Animals: Albino rabbits are typically used.

Application: A 0.5 mL dose of CPME is applied to a small patch of shaved skin. The patch is

then covered with a gauze dressing.

Exposure: The exposure period is typically 4 hours.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at

specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.

Scoring: The severity of the skin reactions is scored, and a Primary Irritation Index (PII) is

calculated. A PII of 3.7 for CPME indicates it is a skin irritant.[1]

Eye Irritation (Following OECD Guideline 405):

Test Animals: Albino rabbits are used.

Application: A single 0.1 mL dose of CPME is instilled into one eye of each animal. The other

eye serves as a control.

Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,

and chemosis (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after instillation.

Scoring: The severity of the eye reactions is scored. CPME has been shown to cause

moderate to severe eye irritation.[1]

Handling and Storage
Proper handling and storage procedures are critical to minimize the risks associated with

CPME.

Handling Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6270629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6270629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Prepare to handle CPME

Conduct Risk Assessment

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a well-ventilated area,
preferably a chemical fume hood

Dispense required amount
using appropriate tools

Securely close container
after use

Clean up any minor spills
immediately

Dispose of waste in
 designated containers

End: Complete handling

Click to download full resolution via product page

Caption: General workflow for safely handling CPME in a laboratory setting.
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Storage
Containers: Store in the original, tightly sealed container.[10]

Location: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

[7][10] Flammable liquid storage cabinets are recommended.

Incompatibilities: Keep away from strong oxidizing agents, acids, and bases.[6][11]

Peroxide Formation: Although CPME has a low tendency to form peroxides, containers

should be dated upon opening and tested periodically, especially if stored for extended

periods.[11]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is crucial to prevent exposure.

PPE Selection Logic

Task involving CPME

Routine handling
(small quantities in fume hood)

Low risk

Potential for splashing
(e.g., large volume transfer)

Moderate risk

Spill or emergency response

High risk

Standard PPE:
- Nitrile gloves

- Safety glasses with side shields
- Lab coat

Enhanced PPE:
- Chemical-resistant gloves

- Chemical goggles
- Face shield

- Chemical-resistant apron

Full Protection:
- Heavy-duty chemical gloves

- Chemical suit
- Respiratory protection

(if high vapor concentration)

Click to download full resolution via product page

Caption: Decision-making flowchart for selecting appropriate PPE when working with CPME.
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Eye/Face Protection: Chemical safety goggles are mandatory. A face shield should be worn if

there is a risk of splashing.[11]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) and a

lab coat.[11] Ensure gloves are inspected before use and replaced if damaged.

Respiratory Protection: Use in a well-ventilated area. If engineering controls are insufficient

to maintain concentrations below exposure limits, a NIOSH-approved respirator with an

organic vapor cartridge is necessary.

Fire and Explosion Hazards
CPME is a highly flammable liquid and vapor.[6][7][9]

Fire Safety Parameter Value Reference

Flammability Class
Highly Flammable Liquid

(Category 2)
[6]

Flash Point -1 °C [4][7]

Explosion Limits
Narrow range (data not

consistently reported)
[1][4]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[7] A water

spray can be used to cool fire-exposed containers.[6]

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][12] Vapors can travel to an ignition source and flash back.

Emergency Procedures
In the event of an exposure or spill, prompt and appropriate action is essential.

First Aid Measures
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Exposure Type

Inhalation

Skin Contact

Eye Contact

Ingestion

Move to fresh air.
Seek medical attention if symptoms persist.

Remove contaminated clothing.
Wash skin with soap and water for at least 15 minutes.

Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper and lower eyelids.
Remove contact lenses if present and easy to do.

Seek immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

Caption: First aid procedures for different types of CPME exposure.

Spill Response
Evacuate: Immediately evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Eliminate Ignition Sources: Remove all sources of heat, sparks, and flames.[6][11]

Contain: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand,

or earth).

Collect: Place the absorbed material into a suitable, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.

Large Spills: For large spills, contact your institution's environmental health and safety

department immediately.

Disposal Considerations
Dispose of CPME and any contaminated materials as hazardous waste in accordance with

local, state, and federal regulations.[9] Do not dispose of down the drain.[6]
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Conclusion
CPME offers significant advantages as a process solvent in research and development.[1][5]

However, its flammability and potential health hazards necessitate careful handling and

adherence to strict safety protocols. By understanding its properties, implementing appropriate

engineering controls, using the correct PPE, and being prepared for emergencies, researchers

can safely harness the benefits of this versatile solvent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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